8-O-Cinnamoylmussaenosidic Acid
Overview
Description
8-O-cinnamoylmussaenosidic acid is a terpene glycoside. It has a role as a metabolite.
Scientific Research Applications
Antiviral Properties
One significant application of 8-O-Cinnamoylmussaenosidic Acid is its potential in antiviral therapy. A study found that 8-O-cinnamoylmussaenosidic acid, along with other related compounds, exhibited moderate activity in inhibiting the hepatitis C virus (HCV) protease. This suggests a potential role for this compound in treating HCV infections (El Dine, Abdel Monem, El-Halawany, Hattori, & Abdel-sattar, 2011).
Anticancer Potential
The derivatives of cinnamic acid, which include 8-O-Cinnamoylmussaenosidic Acid, have shown promise in anticancer research. These derivatives exhibit antitumor efficacy and have inspired the design of novel anticancer agents. The selective targeting of oncogenic protein kinases by cinnamic acid derivatives is particularly noteworthy, indicating their potential in cancer therapy (De, Baltas, & Bedos-Belval, 2011); (Mielecki & Lesyng, 2016).
Cytotoxicity in Cancer Cells
Research has demonstrated that cinnamic acid, closely related to 8-O-Cinnamoylmussaenosidic Acid, can induce cytotoxic effects in cancer cells. For example, in MDA-MB-231 triple negative breast cancer cells, cinnamic acid was found to reduce cell viability and induce apoptosis (Pal, Tapadar, & Pal, 2020).
Therapeutic Effects in Various Diseases
Hydroxycinnamic acids, like 8-O-Cinnamoylmussaenosidic Acid, have a range of potential therapeutic effects, including anticancer, antidiabetic, and cardiovascular benefits. They have been noted for their antioxidant properties and their role in traditional medicine (El‐Seedi, Taher, Sheikh, Anjum, Saeed, Alajmi, Moustafa, Al-Mousawi, Farag, Hegazy, Khalifa, & Göransson, 2017).
Protective Influence in Chemotherapy
Cinnamic acid has shown protective influence against myelosuppression and oxidative stress induced by chemotherapy drugs, suggesting its potential in mitigating some of the adverse effects of cancer treatment (Patra, Bose, Sarkar, Rakshit, Jana, Mukherjee, Roy, Mandal, & Bhattacharjee, 2012).
properties
Product Name |
8-O-Cinnamoylmussaenosidic Acid |
|---|---|
Molecular Formula |
C25H30O11 |
Molecular Weight |
506.5 g/mol |
IUPAC Name |
(1S,4aS,7S,7aS)-7-methyl-7-[(E)-3-phenylprop-2-enoyl]oxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid |
InChI |
InChI=1S/C25H30O11/c1-25(36-17(27)8-7-13-5-3-2-4-6-13)10-9-14-15(22(31)32)12-33-23(18(14)25)35-24-21(30)20(29)19(28)16(11-26)34-24/h2-8,12,14,16,18-21,23-24,26,28-30H,9-11H2,1H3,(H,31,32)/b8-7+/t14-,16-,18-,19-,20+,21-,23+,24+,25+/m1/s1 |
InChI Key |
SKMCYGKNAPIRGG-GKBUEBNRSA-N |
Isomeric SMILES |
C[C@@]1(CC[C@H]2[C@@H]1[C@@H](OC=C2C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC(=O)/C=C/C4=CC=CC=C4 |
Canonical SMILES |
CC1(CCC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=CC4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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